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Compound of Interest

Compound Name: Methoxyfenozide-d9

Cat. No.: B12392681

An in-depth examination of the deuterated insecticide analogue, Methoxyfenozide-d9,
focusing on its principal applications as an internal standard in analytical chemistry and its role
in toxicological and environmental fate studies.

Methoxyfenozide-d9 is the deuterium-labeled form of Methoxyfenozide, a diacylhydrazine
insecticide.[1] The parent compound, Methoxyfenozide, is a highly selective insect growth
regulator that targets lepidopteran pests.[2] It functions by mimicking the insect molting
hormone, 20-hydroxyecdysone, thereby acting as a potent agonist of the ecdysone receptor
complex.[3] This interaction triggers a premature and incomplete molt, leading to the death of
the insect larvae.[4]

The defining characteristic of Methoxyfenozide-d9 is the strategic replacement of nine
hydrogen atoms with deuterium atoms.[3] This isotopic labeling imparts a higher mass to the
molecule without altering its chemical properties, making it an ideal internal standard for
guantitative analysis using mass spectrometry.[1] Its primary application is in research and
development, particularly for the precise quantification of Methoxyfenozide in environmental
and biological samples.[3] It also serves as a crucial tool in studies examining the metabolism
and environmental fate of Methoxyfenozide.[3]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Methoxyfenozide-d9 and its parent
compound, Methoxyfenozide, is provided below.
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Property Methoxyfenozide-d9 Methoxyfenozide

N-tert-butyl-N'-(3-methoxy-2-

N'-tert-butyl-N'-(3,5-
methylbenzoyl)-N'-(3,5-

IUPAC Name ] dimethylbenzoyl)-3-methoxy-2-

di(methyl-d3)benzoyl-2,4,6- )
_ methylbenzohydrazide

d3)hydrazide

CAS Number 2469014-53-5 161050-58-4

Molecular Formula C22H19D9oN203 C22H28N203

Molecular Weight 377.52 g/mol 368.47 g/mol

Appearance White Solid White Powder

- Soluble in Chloroform,
Solubility ] Water: 3.3 mg/L; Acetone: 9%
Dichloromethane, DMSO

Melting Point Not specified 204-205 °C

Mode of Action: Ecdysone Receptor Signaling
Pathway

Methoxyfenozide exerts its insecticidal effect by activating the ecdysone signaling pathway in a
manner that disrupts normal development. The compound binds to the ecdysone receptor
(EcR), which forms a heterodimer with the ultraspiracle protein (USP). This binding mimics the
natural ligand, 20-hydroxyecdysone, leading to the activation of the receptor complex. The
activated EcCR/USP heterodimer then binds to specific DNA sequences known as ecdysone
response elements (ECRES) in the promoter regions of target genes. This initiates the
transcription of a cascade of genes involved in the molting process, causing the larva to
undergo a lethal, premature molt.
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Figure 1: Methoxyfenozide mode of action via the ecdysone signaling pathway.

Experimental Protocols: Quantification of
Methoxyfenozide using Methoxyfenozide-d9

The primary use of Methoxyfenozide-d9 is as an internal standard for the accurate
quantification of Methoxyfenozide residues in various matrices. Below is a generalized
experimental protocol based on common liquid chromatography-tandem mass spectrometry
(LC-MS/MS) methods.

1. Sample Preparation (QUEChERS Method - Quick, Easy, Cheap, Effective, Rugged, and
Safe)

o Extraction:

o Weigh 5-15 g of a homogenized sample (e.qg., soil, fruit, vegetable) into a 50 mL centrifuge
tube.
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o Add a known amount of Methoxyfenozide-d9 internal standard solution.
o Add 10 mL of acetonitrile (with 1% acetic acid for certain matrices).
o Add QUEChERS extraction salts (e.g., MgSOas, NaCl, sodium citrate).

o Shake vigorously for 1 minute and centrifuge at >1500 rcf for 1 minute.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer an aliquot of the supernatant (e.g., 6 mL) to a d-SPE tube containing a cleanup
sorbent (e.g., primary secondary amine (PSA), C18, and MgSOa).

o Vortex for 30 seconds and centrifuge at >1500 rcf for 1 minute.

o Filter the supernatant through a 0.22 um filter into an autosampler vial for LC-MS/MS
analysis.

2. LC-MS/MS Analysis
e Liquid Chromatography (LC) Conditions:

o Column: A C18 reversed-phase column is commonly used (e.g., 50 mm x 2.1 mm, 1.8
pum).

o Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol
with 0.1% formic acid (B).

o Flow Rate: 0.3 - 0.5 mL/min.
o Injection Volume: 5 - 20 pL.
e Tandem Mass Spectrometry (MS/MS) Conditions:
o lonization Mode: Electrospray lonization (ESI) in positive mode.

o Detection Mode: Multiple Reaction Monitoring (MRM).
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o MRM Transitions: Specific precursor-to-product ion transitions are monitored for both
Methoxyfenozide and Methoxyfenozide-d9. For example:

» Methoxyfenozide: m/z 369.2 — 149.1 (quantitative), 369.2 — 313.3 (qualitative)[5]

» Methoxyfenozide-d9: The precursor ion will be shifted by +9 (m/z 378.2), and the
fragment ions may or may not be shifted depending on the location of the deuterium
labels.

3. Quantification

The concentration of Methoxyfenozide in the sample is determined by comparing the peak area
ratio of the analyte to the internal standard (Methoxyfenozide-d9) against a calibration curve
prepared with known concentrations of Methoxyfenozide and a constant concentration of
Methoxyfenozide-d9.

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of Methoxyfenozide
residues in environmental or food samples using Methoxyfenozide-d9 as an internal standard.
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Figure 2: General workflow for pesticide residue analysis using an internal standard.

Data Presentation: Analytical Method Performance

The use of Methoxyfenozide-d9 as an internal standard significantly improves the accuracy
and precision of analytical methods by compensating for matrix effects and variations in
extraction recovery and instrument response. The table below summarizes typical performance
data for LC-MS/MS methods for Methoxyfenozide analysis.
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Relative L.
. Limit of
. Fortification Mean Standard o
Matrix o Quantitation
Level (ppm) Recovery (%) Deviation
(LOQ) (ppm)
(RSD) (%)
Fruits 0.01-1.0 72 -129 <15 0.010
Vegetables 0.05-1.0 85-115 <10 0.050
Mint 0.05-1.0 90 -110 <10 0.050
Soil 0.01-01 89.8 - 105 3.3-75 0.01
Water 0.01-01 83.5-110.3 <10 0.012

Data compiled from multiple sources.[5][6][7]

In conclusion, Methoxyfenozide-d9 is an indispensable tool for researchers and analytical
scientists working with its non-deuterated counterpart. Its use as an internal standard ensures
the reliability and accuracy of quantitative data, which is crucial for regulatory compliance,
environmental monitoring, and food safety assessment. The detailed understanding of its
parent compound's mode of action provides a basis for its application in broader toxicological

and ecological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392681#what-is-methoxyfenozide-d9-and-its-
primary-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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